Coriamyrtin
Description
Coriamyrtin is a toxic γ-lactone that is naturally present in a multitude of plants . It is found in the leaves and fruits of Coriaria myrtifolia and is a typical convulsant substance . It belongs to the class of organic compounds known as gamma butyrolactones .
Synthesis Analysis
The total synthesis of Coriamyrtin, a picrotoxane-type sesquiterpene, involves the highly stereoselective construction of the cis-hydrindane skeleton via the desymmetric strategy of a 1,3-cyclopentanedione moiety using an intramolecular aldol reaction . This method could be applied to synthesize various natural products with similar bicyclic skeletons .Molecular Structure Analysis
Coriamyrtin has a highly functionalized cis-hydrindane skeleton . The chemical formula of Coriamyrtin is C15H18O5 . It has an average molecular mass of 278.300 g/mol and a mono-isotopic mass of 278.115 g/mol .Chemical Reactions Analysis
The synthesis of Coriamyrtin involves an intramolecular aldol reaction and elaborate functionalization of the cyclopentane ring in the bicyclic structure for the formation of the 1,3-diepoxide moiety of Coriamyrtin .Mechanism of Action
Safety and Hazards
properties
CAS RN |
2571-86-0 |
|---|---|
Product Name |
Coriamyrtin |
Molecular Formula |
C15H18O5 |
Molecular Weight |
278.3 g/mol |
IUPAC Name |
2-hydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one |
InChI |
InChI=1S/C15H18O5/c1-6(2)8-7-4-13(3)14(5-18-14)10-11(20-10)15(13,17)9(8)12(16)19-7/h7-11,17H,1,4-5H2,2-3H3 |
InChI Key |
BWWDLKVKPVKBGJ-UHFFFAOYSA-N |
SMILES |
CC(=C)C1C2CC3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C |
Canonical SMILES |
CC(=C)C1C2CC3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C |
synonyms |
coriamyrtin coriamyrtine |
Origin of Product |
United States |
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